Cas no 2172572-72-2 (4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole
• CAS No: 2172572-72-2
• MF: C₉H₁₂ClF₂N₃
• MW: 235.661487579346
• CID: 5849183
• PubChem ID: 165792001
• Update Time: 2025-06-25

4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole
• EN300-1595349
• 2172572-72-2

• Inchi： 1S/C9H12ClF2N3/c10-4-7-9(6-2-1-3-6)15(14-13-7)5-8(11)12/h6,8H,1-5H2
• InChI Key： NQTWARCUPPLOPS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CCC2)N(CC(F)F)N=N1

Computed Properties

• Exact Mass: 235.0687814g/mol
• Monoisotopic Mass: 235.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2172572-72-2 and Product Name: 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole

The compound with the CAS number 2172572-72-2 and the product name 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the triazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloromethyl group, a cyclobutyl moiety, and a 2,2-difluoroethyl side chain, contribute to its unique chemical properties and make it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in drug discovery efforts. Triazoles, in particular, have shown remarkable promise as scaffolds for pharmacologically active molecules. The 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole structure combines several key functional groups that are known to enhance binding affinity and selectivity. The chloromethyl group serves as a versatile handle for further chemical modifications, allowing for the exploration of various derivatization strategies. Meanwhile, the cyclobutyl ring introduces steric bulk, which can be critical in optimizing interactions with biological targets. The 2,2-difluoroethyl substituent adds electronic complexity and may influence both the metabolic stability and pharmacokinetic properties of the compound.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and improve drug-like properties. The incorporation of fluorine atoms in the 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole molecule is particularly noteworthy. Fluorine substitution can enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding capacity. Additionally, fluorine atoms can influence metabolic stability by preventing unwanted degradation pathways. These attributes make fluorinated triazoles attractive for developing next-generation therapeutics.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization with the chloromethyl, cyclobutyl, and 2,2-difluoroethyl groups. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve efficiency and scalability. These methods not only enhance the synthetic pathway but also contribute to greener chemistry principles by minimizing waste and reducing energy consumption.

Biological evaluation of 4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole has revealed promising activity in several in vitro assays. Initial studies suggest that this compound exhibits potent inhibitory effects against various enzymatic targets relevant to inflammatory diseases and cancer. The unique combination of functional groups in its structure appears to contribute to its broad-spectrum activity by interacting with multiple binding sites on biological targets. Further research is ongoing to elucidate the precise mechanisms of action and identify potential therapeutic applications.

The structural features of this compound also make it an interesting candidate for computational studies. Molecular modeling techniques can be used to predict binding modes and interactions with biological targets at an atomic level. These insights can guide future modifications aimed at improving potency and selectivity. Additionally, computational methods can help identify potential off-target effects early in the development process, thereby reducing risks associated with drug candidates progressing into clinical trials.

In conclusion,4-(chloromethyl)-5-cyclobutyl-1-(2,2-difluoroethyl)-1H-1,2,3-triazole represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural composition and promising biological activity position it as a valuable asset for further research and development. As our understanding of molecular interactions continues to evolve,CAS No. 2172572-72-2 will likely play a crucial role in shaping future therapeutic strategies across multiple disease areas.